Cas no 116377-11-8 (Bicyclo[2.1.0]pentane,2-methylene-)

Bicyclo[2.1.0]pentane,2-methylene- structure
116377-11-8 structure
Product Name:Bicyclo[2.1.0]pentane,2-methylene-
CAS No:116377-11-8
MF:C6H8
MW:80.127721786499
CID:196563
PubChem ID:145521
Update Time:2025-04-19

Bicyclo[2.1.0]pentane,2-methylene- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.1.0]pentane,2-methylene-
    • 1,2,5-Hexatriene
    • hexa-1,2,5-triene
    • KHQKGRVDIZQGHT-UHFFFAOYSA-N
    • 3642-18-0
    • 116377-11-8
    • 1,2,5-Hexatrien
    • Inchi: 1S/C6H8/c1-3-5-6-4-2/h3,6H,1-2,5H2
    • InChI Key: KHQKGRVDIZQGHT-UHFFFAOYSA-N
    • SMILES: C(C=C=C)C=C

Computed Properties

  • Exact Mass: 80.06264
  • Monoisotopic Mass: 80.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 74
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.688g/cm3
  • Boiling Point: 73.9ºC at 760mmHg
  • Flash Point: °C
  • Refractive Index: 1.417
  • PSA: 0
  • LogP: 1.90360
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